Cas no 2352035-81-3 (Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate)

• Product Name: Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate
• CAS No: 2352035-81-3
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6196475
• PubChem ID: 165918080
• Update Time: 2025-05-20

Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2352035-81-3
• ethyl 2-amino-3-(4-sulfanylphenyl)propanoate
• EN300-28274688
• Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate

• Inchi： 1S/C11H15NO2S/c1-2-14-11(13)10(12)7-8-3-5-9(15)6-4-8/h3-6,10,15H,2,7,12H2,1H3
• InChI Key： DMOCROMWJDZIDG-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.3Ų

Additional information on Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate

Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate (CAS No. 2352035-81-3): A Comprehensive Overview

Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate, identified by its Chemical Abstracts Service (CAS) number 2352035-81-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an amino group, a carboxylate ester, and a phenyl ring substituted with a sulfanyl group, has garnered attention for its potential applications in drug discovery and molecular pharmacology.

The molecular structure of Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate consists of a propanoate backbone with an ester functional group at one end and an amino group at the other. The presence of a phenyl ring bearing a sulfanyl (thiol) substituent at the para position enhances its chemical reactivity and biological relevance. This structural configuration suggests that the compound may exhibit versatile interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that incorporate sulfur-containing moieties, as these elements are known to contribute to the pharmacological activity of many bioactive molecules. The sulfanylphenyl moiety in Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate is particularly noteworthy, as it can participate in various non-covalent interactions, including hydrogen bonding and π-stacking, which are crucial for modulating binding affinity and selectivity in drug design.

One of the most compelling aspects of Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate is its potential as a building block for more complex pharmacophores. The presence of both amino and carboxylate functionalities allows for facile derivatization through amide bond formation, enabling the construction of polypeptide mimetics or peptidomimetics. These derivatives have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding.

Recent studies have highlighted the importance of sulfanyl-containing compounds in modulating inflammatory responses and antioxidant activities. The sulfanyl group in Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate may contribute to these effects by engaging in redox-sensitive interactions within biological systems. This has led to investigations into its potential role in developing therapeutic agents for conditions such as neurodegenerative diseases, where oxidative stress plays a significant pathogenic role.

The synthesis of Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate presents an interesting challenge due to the need to maintain regioselectivity during functional group installation. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. These techniques not only facilitate the preparation of the compound but also provide insights into its reactivity patterns, which are essential for optimizing its pharmacological properties.

In the context of drug discovery, Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate has been explored as a precursor for generating novel scaffolds with enhanced binding affinity to therapeutic targets. Computational modeling studies have indicated that modifications to its structure could lead to improved solubility and metabolic stability, critical factors for drug candidates entering clinical development. These virtual screening approaches have complemented experimental efforts by identifying promising analogs for further optimization.

The biological evaluation of derivatives derived from Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate has revealed intriguing pharmacological profiles. For instance, certain analogs have demonstrated inhibitory activity against enzymes implicated in cancer progression, such as kinases and proteases. The ability to fine-tune their activity through structural modifications underscores the value of this compound as a starting point for developing targeted therapies.

The role of computational chemistry in understanding the behavior of Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate cannot be overstated. Molecular dynamics simulations have provided detailed insights into how this compound interacts with biological membranes and macromolecular targets. These simulations have helped elucidate key structural features responsible for its observed bioactivity, guiding rational design strategies for next-generation derivatives.

The future prospects for Ethyl 2-amino-3-(4-sulfanylphenyl)propanoate are vast, with ongoing research focusing on expanding its utility in drug development pipelines. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits. By leveraging interdisciplinary approaches, researchers aim to harness the full potential of this compound and its derivatives in addressing unmet medical needs.